ethyl 2-[4,6-dimethyl-3-[(2-methylphenyl)sulfonyl]-2-oxo-1(2H)-pyridinyl]acetate

• IUPAC Name: ethyl 2-[4,6-dimethyl-3-(2-methylphenyl)sulfonyl-2-oxopyridin-1-yl]acetate
• InChI: InChI=1S/C18H21NO5S/c1-5-24-16(20)11-19-14(4)10-13(3)17(18(19)21)25(22,23)15-9-7-6-8-12(15)2/h6-10H,5,11H2,1-4H3
• InChI Key: ZISSECUBTXGZFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CC(=C(C1=O)S(=O)(=O)C2=CC=CC=C2C)C)C
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol
• CAS No.: 321431-61-2

Description

Ethyl 2-[4,6-dimethyl-3-[(2-methylphenyl)sulfonyl]-2-oxo-1(2H)-pyridinyl]acetate is an organic compound with the molecular formula C18H21NO5S . It belongs to the class of pyridine derivatives and contains a sulfonyl group. The compound is used as a building block in organic synthesis.

Synthesis Analysis

Protodeboronation of pinacol boronic esters is a key method for the synthesis of this compound. Utilizing a radical approach, the protodeboronation of 1°, 2°, and 3° alkyl boronic esters can be achieved. When paired with a Matteson–CH2–homologation, this protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable transformation. The hydromethylation sequence has been applied to methoxy-protected (−)-Δ8-THC and cholesterol. Additionally, the protodeboronation has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B.

Scientific Research Applications

Antioxidant Capacity Assays

The study by Ilyasov et al. (2020) discusses the ABTS/PP decolorization assay, a method to assess antioxidant capacity, highlighting the importance of understanding reaction pathways in evaluating antioxidants. This research could provide a framework for studying the antioxidant potential of complex compounds, including ethyl 2-[4,6-dimethyl-3-[(2-methylphenyl)sulfonyl]-2-oxo-1(2H)-pyridinyl]acetate, by elucidating their reaction mechanisms and contributions to antioxidant capacity (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Process Intensification in Chemical Production

Patil and Gnanasundaram (2020) reviewed process intensification techniques for ethyl acetate production, a compound used in various industries. This study provides insights into improving chemical production processes through advanced techniques such as reactive distillation. Such knowledge could be applied to optimize the synthesis of complex chemicals like this compound, enhancing efficiency and reducing environmental impact (Patil & Gnanasundaram, 2020).

Hydrogen Bonding in Solvent Mixtures

Kiefer, Noack, and Kirchner (2011) explored hydrogen bonding in mixtures of dimethyl sulfoxide (DMSO) and other solvents, providing valuable information on solvent interactions at the molecular level. Understanding these interactions is crucial for the development of new solvents and solvent systems for chemical synthesis, potentially impacting the synthesis and application of complex molecules like the one (Kiefer, Noack, & Kirchner, 2011).

Biodegradation of Organic Compounds

Thornton et al. (2020) reviewed the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater, highlighting microbial degradation pathways. Such studies are critical for understanding the environmental impact and degradation mechanisms of organic compounds, providing a basis for assessing the ecological footprint of new chemical entities (Thornton, Nicholls, Rolfe, Mallinson, & Spence, 2020).